Cas no 900135-91-3 (3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)-4-methylbenzamide)

• Product Name: 3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)-4-methylbenzamide
• CAS No: 900135-91-3
• MF: C₂₁H₂₆N₂O₅S₂
• MW: 450.571543216705
• CID: 6472273
• PubChem ID: 16456816
• Update Time: 2025-05-19

3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)-4-methylbenzamide
• 900135-91-3
• VU0608108-1
• F3265-0039
• 3-(azepan-1-ylsulfonyl)-4-methyl-N-(4-(methylsulfonyl)phenyl)benzamide
• AKOS002312286
• 3-(azepan-1-ylsulfonyl)-4-methyl-N-(4-methylsulfonylphenyl)benzamide

• Inchi： 1S/C21H26N2O5S2/c1-16-7-8-17(15-20(16)30(27,28)23-13-5-3-4-6-14-23)21(24)22-18-9-11-19(12-10-18)29(2,25)26/h7-12,15H,3-6,13-14H2,1-2H3,(H,22,24)
• InChI Key： WEDYTYKLUGHJIT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(NC2C=CC(=CC=2)S(C)(=O)=O)=O)C=CC=1C)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 450.12831428g/mol
• Monoisotopic Mass: 450.12831428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 117Ų

Additional information on 3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)-4-methylbenzamide

Comprehensive Overview of 3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)-4-methylbenzamide (CAS No. 900135-91-3)

3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)-4-methylbenzamide, with the CAS number 900135-91-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an azepane ring, a sulfonyl group, and a methylbenzamide moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its sulfonamide backbone, which is known for its versatility in medicinal chemistry.

The compound's azepane-1-sulfonyl component is a key structural feature, contributing to its potential bioactivity. Azepane derivatives are widely studied for their role in modulating enzyme activity and receptor interactions, which could explain the growing interest in this molecule. Additionally, the presence of a methanesulfonylphenyl group enhances its solubility and bioavailability, critical factors in drug formulation. These attributes make 3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)-4-methylbenzamide a promising candidate for further investigation in therapeutic applications.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their efficacy in targeting various biological pathways. This compound's CAS no. 900135-91-3 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its synthesis, physicochemical properties, and potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of 3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)-4-methylbenzamide involves multi-step organic reactions, including sulfonylation and amidation. The compound's methylbenzamide segment is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. This structural similarity raises questions about its potential cross-reactivity or synergistic effects with existing therapeutics, a topic of high interest in drug repurposing studies.

The compound's physicochemical properties, such as its molecular weight, logP, and hydrogen bonding capacity, are critical for understanding its pharmacokinetic profile. Researchers often explore these parameters to predict its absorption, distribution, metabolism, and excretion (ADME) characteristics. Given the rising popularity of computational drug design, tools like molecular docking and QSAR modeling are frequently employed to evaluate its interactions with biological targets.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases or metabolic disorders, topics that dominate current biomedical research. Its sulfonyl and azepane groups suggest possible activity against proteases or G-protein-coupled receptors (GPCRs), which are hot targets in drug development. These connections make CAS no. 900135-91-3 a recurring keyword in scientific literature and patent filings.

In conclusion, 3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)-4-methylbenzamide represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity position it as a valuable subject for ongoing research, particularly in the context of drug discovery and mechanistic studies. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutic strategies.